3-(4-bromobenzyl)-8-(3-hydroxypropyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-bromophenyl)methyl]-6-(3-hydroxypropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H20BrN5O3/c1-12-10-24-15-16(21-18(24)23(12)8-3-9-26)22(2)19(28)25(17(15)27)11-13-4-6-14(20)7-5-13/h4-7,10,26H,3,8-9,11H2,1-2H3
• InChI Key: APANNOZWOITQBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCO)N(C(=O)N(C3=O)CC4=CC=C(C=C4)Br)C
• Molecular Formula: C19H20BrN5O3
• Molecular Weight: 446.3 g/mol

Description

3-(4-bromobenzyl)-8-(3-hydroxypropyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C19H20BrN5O3 and its molecular weight is 446.305. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Condensation Reactions

A study detailed the synthesis of benzimidazole derivatives, highlighting methods that could be relevant for synthesizing the compound of interest. Specifically, the condensation of N-(4-bromobenzyl)-3,1-benzoxazine-2,4-dione with diamines in refluxing acetic acid produced benzimidazole derivatives, suggesting a potential pathway for synthesizing structurally similar compounds (Dziełak et al., 2018).

Regioselective N–alkylation

Research into the N-alkylation of imidazopyridines demonstrated the formation of various regioisomers, which could offer insights into functionalizing the imidazo[2,1-f]purine core of the target compound for specific biological applications (Göker & Özden, 2019).

Potential Biological Activities

Antidepressant and Anxiolytic-like Activity

A novel series of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones were synthesized and tested for their affinity for serotoninergic and dopaminergic receptors. Some compounds showed potential as antidepressants and anxiolytic agents, suggesting that modifications to the purine core can influence biological activity. This could imply potential for the compound to be modified for similar biological applications (Zagórska et al., 2015).

Antimicrobial Activity

Another study synthesized novel benzimidazole derivatives and evaluated their antibacterial and antioxidant activities. This research indicates that specific structural modifications can endow compounds with significant biological properties, suggesting that the target compound may also possess antimicrobial potential if appropriately modified (Sunitha & Brahmeshwari, 2021).